Di[3-deoxy-D-manno-octulosonyl]-lipid A (ammonium salt)

• IUPAC Name: azane;(2R,4R,5S,6R)-2-[(2R,4R,5S,6R)-2-carboxy-6-[(1R)-1,2-dihydroxyethyl]-2-[[(2R,3S,4R,5R,6R)-5-[[(3R)-3-dodecanoyloxytetradecanoyl]amino]-6-[[(2R,3S,4R,5R,6R)-3-hydroxy-5-[[(3R)-3-hydroxytetradecanoyl]amino]-4-[(3R)-3-hydroxytetradecanoyl]oxy-6-phosphonooxyoxan-2-yl]methoxy]-3-phosphonooxy-4-[(3R)-3-tetradecanoyloxytetradecanoyl]oxyoxan-2-yl]methoxy]-5-hydroxyoxan-4-yl]oxy-6-[(1R)-1,2-dihydroxyethyl]-4,5-dihydroxyoxane-2-carboxylic acid
• InChI: InChI=1S/C110H202N2O39P2.H3N/c1-7-13-19-25-31-37-38-44-50-56-62-68-92(123)142-82(66-60-54-48-42-35-29-23-17-11-5)72-94(125)146-104-96(112-90(121)71-81(65-59-53-47-41-34-28-22-16-10-4)141-91(122)67-61-55-49-43-36-30-24-18-12-6)105(144-88(102(104)150-152(133,134)135)78-140-109(107(129)130)74-86(98(127)101(148-109)85(119)76-114)147-110(108(131)132)73-83(117)97(126)100(149-110)84(118)75-113)139-77-87-99(128)103(145-93(124)70-80(116)64-58-52-46-40-33-27-21-15-9-3)95(106(143-87)151-153(136,137)138)111-89(120)69-79(115)63-57-51-45-39-32-26-20-14-8-2;/h79-88,95-106,113-119,126-128H,7-78H2,1-6H3,(H,111,120)(H,112,121)(H,129,130)(H,131,132)(H2,133,134,135)(H2,136,137,138);1H3/t79-,80-,81-,82-,83-,84-,85-,86-,87-,88-,95-,96-,97+,98+,99-,100-,101-,102-,103-,104-,105-,106-,109-,110-;/m1./s1
• InChI Key: LQKZRFADNCODFM-UIHQQFNTSA-N
• Canonical SMILES: CCCCCCCCCCCCCC(=O)OC(CCCCCCCCCCC)CC(=O)OC1C(C(OC(C1OP(=O)(O)O)COC2(CC(C(C(O2)C(CO)O)O)OC3(CC(C(C(O3)C(CO)O)O)O)C(=O)O)C(=O)O)OCC4C(C(C(C(O4)OP(=O)(O)O)NC(=O)CC(CCCCCCCCCCC)O)OC(=O)CC(CCCCCCCCCCC)O)O)NC(=O)CC(CCCCCCCCCCC)OC(=O)CCCCCCCCCCC.N
• Isomeric SMILES: CCCCCCCCCCCCCC(=O)O[C@H](CCCCCCCCCCC)CC(=O)O[C@@H]1[C@H]([C@@H](O[C@@H]([C@H]1OP(=O)(O)O)CO[C@@]2(C[C@H]([C@@H]([C@H](O2)[C@@H](CO)O)O)O[C@@]3(C[C@H]([C@@H]([C@H](O3)[C@@H](CO)O)O)O)C(=O)O)C(=O)O)OC[C@@H]4[C@H]([C@@H]([C@H]([C@H](O4)OP(=O)(O)O)NC(=O)C[C@@H](CCCCCCCCCCC)O)OC(=O)C[C@@H](CCCCCCCCCCC)O)O)NC(=O)C[C@@H](CCCCCCCCCCC)OC(=O)CCCCCCCCCCC.N
• Molecular Formula: C110H205N3O39P2
• Molecular Weight: 2255.7 g/mol

Description

Di[3-deoxy-D-manno-octulosonyl]-lipid A (ammonium salt) is a useful research compound. Its molecular formula is C110H205N3O39P2 and its molecular weight is 2255.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality Di[3-deoxy-D-manno-octulosonyl]-lipid A (ammonium salt) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Di[3-deoxy-D-manno-octulosonyl]-lipid A (ammonium salt) including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Methods

• Di[3-deoxy-D-manno-octulosonyl]-lipid A (ammonium salt) can be synthesized from D-lyxose via various chemical reactions, as described by Giese and Linker (1992), indicating a method for producing this compound for research and application purposes (Giese & Linker, 1992).

Chemical Properties and Stability

• The stability and properties of Di[3-deoxy-D-manno-octulosonyl]-lipid A have been studied, revealing that it is stable at room temperature but decomposes in acidic or alkaline solutions. This information is crucial for handling and storage in research settings (Hershberger & Binkley, 1968).

Structural Analysis

• Advanced structural analyses, such as X-ray and NMR studies, have been conducted to determine the molecular conformation of Di[3-deoxy-D-manno-octulosonyl]-lipid A. Such studies are essential for understanding its interactions at the molecular level (Birnbaum et al., 1987).

Biosynthetic Studies

• Research has explored the biosynthesis of Di[3-deoxy-D-manno-octulosonyl]-lipid A in bacterial systems, such as in mutants of Salmonella typhimurium. These studies provide insights into the natural production and role of this compound in biological systems (Raetz et al., 1985).

Application in Understanding Lipid A Biosynthesis

• Studies on the accumulation of incomplete metabolic side products of lipid A, including derivatives of Di[3-deoxy-D-manno-octulosonyl]-lipid A, have been instrumental in understanding the biosynthesis of lipid A in bacteria, which is crucial for developing antibacterial agents (Kadam et al., 1989).